Cas no 231949-38-5 (3-(2-Methoxynaphthalen-1-yl)butanoic acid)

• Product Name: 3-(2-Methoxynaphthalen-1-yl)butanoic acid
• CAS No: 231949-38-5
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5842560
• PubChem ID: 145799679
• Update Time: 2025-08-05

3-(2-Methoxynaphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)butanoic acid
• EN300-1735648
• 231949-38-5
• 3-(2-Methoxynaphthalen-1-yl)butanoic acid

• Inchi： 1S/C15H16O3/c1-10(9-14(16)17)15-12-6-4-3-5-11(12)7-8-13(15)18-2/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key： PLPZWBQOKAOXKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1C(C)CC(=O)O

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Methoxynaphthalen-1-yl)butanoic acid

Introduction to 3-(2-Methoxynaphthalen-1-yl)butanoic acid (CAS No: 231949-38-5)

3-(2-Methoxynaphthalen-1-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 231949-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a naphthalene core substituted with a methoxy group at the 2-position and a butanoic acid moiety at the 1-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 3-(2-Methoxynaphthalen-1-yl)butanoic acid combines the aromatic stability of the naphthalene ring system with the bioactive potential of the carboxylic acid functionality. The presence of the methoxy group introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological targets. This makes it a promising candidate for further derivatization and optimization in drug discovery programs.

In recent years, there has been growing interest in exploring the pharmacological properties of naphthalene derivatives due to their diverse biological activities. Studies have demonstrated that naphthalene-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer effects, depending on their structural modifications. The incorporation of a butanoic acid side chain in 3-(2-Methoxynaphthalen-1-yl)butanoic acid adds another layer of complexity, potentially enhancing its solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 3-(2-Methoxynaphthalen-1-yl)butanoic acid is its potential as a scaffold for developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, research has shown that naphthalene derivatives can interact with proteins such as kinases and transcription factors, which are often implicated in cancer and inflammatory diseases. The carboxylic acid group provides a handle for further functionalization, allowing medicinal chemists to introduce additional pharmacophores or improve binding affinity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 3-(2-Methoxynaphthalen-1-yl)butanoic acid. These technologies enable researchers to predictably model the interactions between this compound and biological targets, thereby streamlining the drug discovery pipeline. Moreover, synthetic methodologies have been refined to facilitate the efficient preparation of complex naphthalene derivatives, making it more feasible to explore their therapeutic potential.

The role of 3-(2-Methoxynaphthalen-1-yl)butanoic acid in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its role in materials science, particularly in the development of organic semiconductors and liquid crystals. The rigid aromatic structure and tunable electronic properties make it an attractive building block for designing advanced materials with applications in electronics and optoelectronics.

In conclusion, 3-(2-Methoxynaphthalen-1-yl)butanoic acid (CAS No: 231949-38-5) represents a versatile and multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design, while its potential applications in other fields highlight its broad utility. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a crucial role in advancing scientific understanding and technological development.